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Compound of Interest

Compound Name: Mycestericin C

Cat. No.: B1214077

A comprehensive review of available scientific literature reveals a significant scarcity of specific
data on the antifungal properties of a compound explicitly identified as Mycestericin C. While
the Mycestericin family of compounds, isolated from Mycelia sterilia, have been noted for their
biological activities, the primary focus of the existing research has been on their potent
immunosuppressive effects.[1][2]

Initial searches for "Mycestericin C" often lead to information about "Microcin C," a distinct
bacterial antibiotic with a well-documented mechanism of action involving the inhibition of
protein synthesis.[3][4] It is crucial to distinguish between these two different molecules.

The available literature indicates that Mycestericins A, B, C, D, and E were isolated together.[1]
Structurally, it has been reported that the acetate of Mycestericin C is identical to the acetate
of 6,7-dihydromyriocin, a compound also known as thermozymocidin.[1][2] Myriocin itself is
recognized for its antifungal activity, which stems from the inhibition of serine
palmitoyltransferase, a key enzyme in the sphingolipid biosynthesis pathway. This mechanism
disrupts the integrity of the fungal cell membrane.

Although the publications discussing Mycestericins include "antifungal agents” in their indexing
terms, the detailed abstracts and available information do not provide specific quantitative data
regarding the antifungal efficacy of Mycestericin C, such as Minimum Inhibitory Concentration
(MIC) values against various fungal strains.[1] Furthermore, detailed experimental protocols for
assessing its antifungal properties and specific signaling pathways related to its antifungal
mechanism of action are not described in the available search results.
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Due to this lack of specific quantitative data and detailed experimental methodologies
concerning the antifungal activity of Mycestericin C, it is not currently possible to construct the
requested in-depth technical guide, including data tables and visualizations.

Further research would be required to isolate Mycestericin C and systematically evaluate its
antifungal properties, including its spectrum of activity, mechanism of action, and potential for
therapeutic development. An alternative approach for the user could be to investigate the
antifungal properties of the more extensively studied compound, myriocin, for which a wealth of
data is available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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